Cas no 56107-74-5 (1,2,4,5-Tetrazine, 3-(4-chlorophenyl)-)

• Product Name: 1,2,4,5-Tetrazine, 3-(4-chlorophenyl)-
• CAS No: 56107-74-5
• MF: C₈H₅ClN₄
• MW: 192.605099439621
• CID: 349770
• PubChem ID: 12288263
• Update Time: 2025-04-19

1,2,4,5-Tetrazine, 3-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Tetrazine, 3-(4-chlorophenyl)-
• 3-(4-chlorophenyl)-1,2,4,5-tetrazine
• 56107-74-5
• SCHEMBL21371623
• DTXSID20484681
• 3-(4-chlorophenyl)-[1,2,4,5]tetrazine
• CHEMBL3245972
• 3-(4-chlorophenyl)-1,2,4,5-tetraazine

• Inchi： 1S/C8H5ClN4/c9-7-3-1-6(2-4-7)8-12-10-5-11-13-8/h1-5H
• InChI Key： DPJWJUNYATWWES-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C2=NN=CN=N2)=CC=1

Computed Properties

• Exact Mass: 192.02045
• Monoisotopic Mass: 192.0202739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 51.56